![molecular formula C18H24F3N5O2S B6476069 N-{1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}-N-methyl-3-(trifluoromethyl)pyridin-2-amine CAS No. 2640817-80-5](/img/structure/B6476069.png)
N-{1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}-N-methyl-3-(trifluoromethyl)pyridin-2-amine
Description
The compound “N-{1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}-N-methyl-3-(trifluoromethyl)pyridin-2-amine” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Synthesis Analysis
Imidazole derivatives can be synthesized through various methods. One common method is the acid-catalyzed methylation of imidazole by methanol . Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine . Specific synthesis routes for the given compound are not available in the retrieved papers.Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. It contains an imidazole ring, which is a five-membered heterocyclic moiety with two nitrogen atoms . One of these nitrogen atoms bears a hydrogen atom, and the other is referred to as pyrrole type nitrogen . The compound also contains a piperidine ring and a pyridine ring, both of which are common structures in organic chemistry.Scientific Research Applications
Antiviral Activity
Imidazole derivatives have been investigated for their antiviral potential. This compound may exhibit inhibitory effects against specific viruses by targeting viral enzymes or interfering with viral replication pathways .
Anti-Inflammatory Properties
Given the presence of imidazole and piperidine moieties, this compound could modulate inflammatory responses. Researchers might explore its impact on cytokine production, immune cell activation, and inflammation-related pathways .
Anticancer Research
Imidazole-based compounds often display cytotoxicity against cancer cells. Investigating the effects of this compound on tumor cell lines could reveal its potential as an anticancer agent .
Antimicrobial Applications
The trifluoromethyl group and imidazole scaffold suggest possible antimicrobial activity. Researchers could assess its effectiveness against bacteria, fungi, or other pathogens .
Antitubercular Studies
Considering the urgent need for new antitubercular drugs, exploring this compound’s activity against Mycobacterium tuberculosis could be valuable .
Antioxidant Capacity
The presence of the sulfonyl group hints at antioxidant properties. Evaluating its radical-scavenging ability using assays like DPPH could provide insights .
properties
IUPAC Name |
N-[1-(1-ethyl-2-methylimidazol-4-yl)sulfonylpiperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24F3N5O2S/c1-4-25-12-16(23-13(25)2)29(27,28)26-10-6-7-14(11-26)24(3)17-15(18(19,20)21)8-5-9-22-17/h5,8-9,12,14H,4,6-7,10-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAQPAMFVZAQYQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(N=C1C)S(=O)(=O)N2CCCC(C2)N(C)C3=C(C=CC=N3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24F3N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinazoline](/img/structure/B6475999.png)
![3-chloro-4-({1-[(5-methylthiophen-2-yl)sulfonyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6476015.png)
![N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-2-carboxamide](/img/structure/B6476019.png)
![2-methyl-3-{4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline](/img/structure/B6476027.png)
![2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline](/img/structure/B6476031.png)
![N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-3-carboxamide](/img/structure/B6476046.png)
![4-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine](/img/structure/B6476050.png)
![1-methyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-1H-pyrazole-4-sulfonamide](/img/structure/B6476053.png)
![1-(4-benzylpiperidin-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one](/img/structure/B6476061.png)
![2-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide](/img/structure/B6476084.png)
![1-methanesulfonyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}piperidine-4-carboxamide](/img/structure/B6476085.png)
![2-(2-bromophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one](/img/structure/B6476088.png)
![5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine](/img/structure/B6476089.png)
![2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide](/img/structure/B6476091.png)